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Cat. No.: B8140059

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the administration and dosage of

PW0787, a potent and selective GPR52 agonist, in mouse models. The included protocols and

data are intended to guide researchers in designing and executing in vivo studies to evaluate

the therapeutic potential of this compound for neuropsychiatric disorders.

Introduction
PW0787 is a brain-penetrant G protein-coupled receptor 52 (GPR52) agonist that has shown

promise in preclinical studies for its antipsychotic-like and pro-cognitive effects.[1][2][3] GPR52

is an orphan receptor primarily expressed in the striatum and cortex, making it a compelling

target for central nervous system (CNS) disorders.[1] Activation of GPR52 is known to stimulate

the Gs/olf signaling pathway, leading to an increase in cyclic AMP (cAMP) levels.[1] This

document outlines detailed protocols for the administration of PW0787 in mice, summarizes

key quantitative data from published studies, and provides visualizations of the relevant

signaling pathway and experimental workflows.
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GPR52 Signaling Pathway
Activation of GPR52 by an agonist like PW0787 initiates a downstream signaling cascade. The

receptor couples to the Gs/olf protein, which in turn activates adenylyl cyclase (AC). AC then

catalyzes the conversion of ATP to cAMP. The subsequent increase in intracellular cAMP levels

leads to the activation of Protein Kinase A (PKA), which can then phosphorylate various

downstream targets, including the cAMP response element-binding protein (CREB), to

modulate gene expression and cellular function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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